C.I. Acid Blue 9

• CAS No.: 2650-18-2
• Product Name: C.I. Acid Blue 9
• Molecular Formula: C37H42N4O9S3
• Molecular Weight: 783 g/mol
• IUPAC Name: diazanium;2-[[4-[ethyl-[(3-sulfonatophenyl)methyl]amino]phenyl]-[4-[ethyl-[(3-sulfonatophenyl)methyl]azaniumylidene]cyclohexa-2,5-dien-1-ylidene]methyl]benzenesulfonate
• Standard InChI: InChI=1S/C37H36N2O9S3.2H3N/c1-3-38(25-27-9-7-11-33(23-27)49(40,41)42)31-19-15-29(16-20-31)37(35-13-5-6-14-36(35)51(46,47)48)30-17-21-32(22-18-30)39(4-2)26-28-10-8-12-34(24-28)50(43,44)45;;/h5-24H,3-4,25-26H2,1-2H3,(H2-,40,41,42,43,44,45,46,47,48);2*1H3
• Standard InChIKey: HMEKVHWROSNWPD-UHFFFAOYSA-N
• Impurities: For drug and cosmetic grades: volatile matter (at 135 °C), 10.0% max; ammonium chlorides and sulfates, 5.0% max; water-insoluble matter, 1.0% max; mixed oxides, 1.0% max; and ether extracts, 0.5% max
• SMILES: CCN(CC1=CC(=CC=C1)S(=O)(=O)[O-])C2=CC=C(C=C2)C(=C3C=CC(=[N+](CC)CC4=CC(=CC=C4)S(=O)(=O)[O-])C=C3)C5=CC=CC=C5S(=O)(=O)[O-].[NH4+].[NH4+]
• Canonical SMILES: CCN(CC1=CC(=CC=C1)S(=O)(=O)[O-])C2=CC=C(C=C2)C(=C3C=CC(=[N+](CC)CC4=CC(=CC=C4)S(=O)(=O)[O-])C=C3)C5=CC=CC=C5S(=O)(=O)[O-].[NH4+].[NH4+]
• Appearance: Solid powder
• Colorform: Reddish-violet powder or granules with a metallic lustre /sodium salt/
• Physical Description: DryPowder; Reddish-violet powder or granules with metallic luster.
• Description: Erioglaucine A is an aromatic amine.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 25305-78-6 (Parent)
• Shelf Life: STABILITY OF LIQ FORMULATIONS CONTAINING BRILLIANT BLUE FCF (7-11.5 MO PERIOD) DECR AT AMBIENT TEMP; MOST IMPORTANT FACTOR DIFFUSE LIGHT
• Solubility: Soluble in water (5% at 20 °C and 98 °C) and in ethanol
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: acid blue 9; blue 4; blue no. 1; brilliant blue; brilliant blue Al (3:1) salt; brilliant blue diammonium salt; brilliant blue dipotassium salt; brilliant blue FCF; brilliant blue FCF, diammonium salt; brilliant blue potassium, sodium salt; brilliant blue, aluminium salt; brilliant blue, disodium salt; C.I. 42090; caries check blue; CI 42090; D and C blue no.4; DC blue no. 4; erioglaucine; F D and C blue #1; FD and C blue No.1; food blue 2
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• PubChem Compound: 17559
• Last Modified: Nov 11 2021